Cas no 71590-08-4 (3-Methoxy-5-(methoxycarbonyl)benzoic acid)
71590-08-4 structure
Product Name:3-Methoxy-5-(methoxycarbonyl)benzoic acid
CAS No:71590-08-4
MF:C10H10O5
MW:210.183403491974
MDL:MFCD03840746
CID:548337
PubChem ID:40424311
Update Time:2025-04-19
3-Methoxy-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-5-(methoxycarbonyl)benzoic acid
- 1,3-Benzenedicarboxylicacid, 5-methoxy-, 1-methyl ester
- methyl 3-(hydroxymethyl)-5-methoxybenzoate
- Methyl 5-methoxy-isophthalate
- 3-(methyloxy)-5-[(methyloxy)carbonyl]benzoic acid
- 3-METHOXYCARBONYL-5-METHOXYBENZOIC ACID
- 5-methoxyisophthalic acid monomethyl ester
- 3-methoxy-5-methoxycarbonylbenzoic acid
- AC-12330
- CS-0097862
- EN300-767921
- BS-17400
- PMYOJVWSJTZGDJ-UHFFFAOYSA-N
- F11490
- 5-methoxy-isophthalic acid monomethyl ester
- METHYL 5-METHOXYISOPHTHALATE
- MFCD03840746
- A1-02226
- SCHEMBL56890
- 3-((2-(pyridin-3-yl)-1h-benzo[d]imidazol-1-yl)methyl)benzonitrile
- WCA59008
- A866412
- 71590-08-4
- AKOS015960827
- SY026766
-
- MDL: MFCD03840746
- Inchi: 1S/C10H10O5/c1-14-8-4-6(9(11)12)3-7(5-8)10(13)15-2/h3-5H,1-2H3,(H,11,12)
- InChI Key: PMYOJVWSJTZGDJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=O)O)C=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 210.05300
- Monoisotopic Mass: 209.04499838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 75.7Ų
Experimental Properties
- Density: 1.282
- Boiling Point: 272.2℃ at 760 mmHg
- Flash Point: 153.7°C
- Refractive Index: 1.542
- PSA: 72.83000
- LogP: 1.18000
3-Methoxy-5-(methoxycarbonyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157529-5g |
3-Methoxy-5-(methoxycarbonyl)benzoic acid |
71590-08-4 | 95% | 5g |
$305 | 2021-06-17 | |
| Ambeed | A173522-100mg |
3-Methoxy-5-(methoxycarbonyl)benzoic acid |
71590-08-4 | 95% | 100mg |
$32.0 | 2025-02-25 | |
| Ambeed | A173522-250mg |
3-Methoxy-5-(methoxycarbonyl)benzoic acid |
71590-08-4 | 95% | 250mg |
$57.0 | 2025-04-17 | |
| Ambeed | A173522-1g |
3-Methoxy-5-(methoxycarbonyl)benzoic acid |
71590-08-4 | 95% | 1g |
$144.0 | 2025-04-17 | |
| Ambeed | A173522-5g |
3-Methoxy-5-(methoxycarbonyl)benzoic acid |
71590-08-4 | 95% | 5g |
$438.0 | 2025-04-17 | |
| Ambeed | A173522-25g |
3-Methoxy-5-(methoxycarbonyl)benzoic acid |
71590-08-4 | 95% | 25g |
$1120.0 | 2025-02-25 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JX182-50mg |
3-Methoxy-5-(methoxycarbonyl)benzoic acid |
71590-08-4 | 95+% | 50mg |
122.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JX182-5g |
3-Methoxy-5-(methoxycarbonyl)benzoic acid |
71590-08-4 | 95+% | 5g |
3202.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JX182-200mg |
3-Methoxy-5-(methoxycarbonyl)benzoic acid |
71590-08-4 | 95+% | 200mg |
305.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JX182-1g |
3-Methoxy-5-(methoxycarbonyl)benzoic acid |
71590-08-4 | 95+% | 1g |
915.0CNY | 2021-07-15 |
3-Methoxy-5-(methoxycarbonyl)benzoic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
71590-08-4 (3-Methoxy-5-(methoxycarbonyl)benzoic acid) Related Products
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- 108593-47-1(Methyl 3-ethoxybenzoate)
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- 20319-44-2(Dimethyl 5-methoxyisophthalate)
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